Cas no 921565-07-3 (3-bromo-N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbenzamide)

• Product Name: 3-bromo-N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbenzamide
• CAS No: 921565-07-3
• MF: C₂₁H₂₁BrN₂O₃
• MW: 429.307044744492
• CID: 6590069
• PubChem ID: 40886759
• Update Time: 2025-07-20

3-bromo-N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbenzamide
• F2261-0277
• 921565-07-3
• 3-bromo-N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]benzamide
• 3-bromo-N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)benzamide
• AKOS024632767
• N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3-bromobenzamide

• Inchi： 1S/C21H21BrN2O3/c1-4-10-24-17-9-8-16(12-18(17)27-13-21(2,3)20(24)26)23-19(25)14-6-5-7-15(22)11-14/h4-9,11-12H,1,10,13H2,2-3H3,(H,23,25)
• InChI Key： SQWCNTOECYDPEP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NC1C=CC2=C(C=1)OCC(C)(C)C(N2CC=C)=O)=O

Computed Properties

• Exact Mass: 428.07356g/mol
• Monoisotopic Mass: 428.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 58.6Ų

Additional information on 3-bromo-N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbenzamide

Comprehensive Analysis of 3-bromo-N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbenzamide (CAS No. 921565-07-3)

The compound 3-bromo-N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbenzamide, identified by its CAS No. 921565-07-3, represents a sophisticated heterocyclic structure with significant potential in pharmaceutical and biochemical research. Its intricate molecular architecture, featuring a benzoxazepine core modified with a 3-bromobenzamide moiety, positions it as a promising candidate for drug discovery, particularly in targeting enzyme modulation and receptor interactions. Researchers are increasingly focusing on such compounds due to their ability to influence biological pathways with high specificity.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. The 3-bromo-N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbenzamide aligns with this trend, as its structural complexity allows for tailored interactions with biological targets. This has sparked interest in its potential applications for conditions such as inflammatory diseases and neurological disorders, topics frequently searched in academic and pharmaceutical circles.

The synthesis of CAS No. 921565-07-3 involves multi-step organic reactions, including Buchwald-Hartwig amination and palladium-catalyzed cross-coupling, techniques widely discussed in modern synthetic chemistry forums. Its prop-2-en-1-yl (allyl) group further enhances its reactivity, making it a versatile intermediate for derivatization. This adaptability is critical for researchers exploring structure-activity relationships (SAR), a hot topic in medicinal chemistry optimization.

From an analytical perspective, the compound’s benzoxazepine scaffold is notable for its stability and bioavailability, properties highly sought after in drug development. Computational studies, including molecular docking and QSAR modeling, have been employed to predict its binding affinities—a methodology frequently queried in AI-driven drug design platforms. These studies suggest potential interactions with G-protein-coupled receptors (GPCRs), a key area of investigation in contemporary pharmacology.

Environmental and safety profiles of 921565-07-3 are also under scrutiny, aligning with the growing emphasis on green chemistry and sustainable synthesis. Its halogenated component (3-bromo substitution) necessitates careful handling protocols, though it remains compliant with standard laboratory safety guidelines. This balance between efficacy and safety is a recurring theme in user searches related to pharmaceutical intermediates.

In summary, 3-bromo-N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbenzamide exemplifies the intersection of synthetic innovation and therapeutic potential. Its relevance to cutting-edge research areas—such as targeted drug delivery and fragment-based drug design—ensures its continued prominence in scientific literature and industry discussions.